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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Chinomethionate's performance against
other commercially available fungicides and acaricides. The data presented is a synthesized
representation derived from typical field trial outcomes, designed to offer a clear, objective
comparison for research and development purposes. Detailed experimental protocols and a
diagrammatic representation of Chinomethionate's proposed signaling pathway are included
to support further investigation.

Data Presentation: Comparative Efficacy

The following tables summarize the quantitative data from simulated field trials, comparing the
efficacy of Chinomethionate with other products in controlling powdery mildew on grapevines

and two-spotted spider mites on tomatoes.

Table 1: Efficacy of various fungicides against grapevine powdery mildew (Erysiphe necator)
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Application Rate (g Mean Disease Percent Disease
Treatment ) .

a.i./ha) Severity (%)* Control (%)
Untreated Control - 68.5 -
Chinomethionate 250 12.3 82.0
Sulphur 2000 15.8 76.9
Myclobutanil 50 10.5 84.7
Azoxystrobin 150 9.8 85.7

IMean disease severity was assessed 14 days after the final application.

Table 2: Efficacy of various acaricides against two-spotted spider mite (Tetranychus urticae) on

tomatoes
L Mean Mite .
Application Rate (g . Percent Population
Treatment ) Population .
a.i./ha) Reduction (%)
(adults/leaf)*
Untreated Control - 152.6 -
Chinomethionate 300 25.4 83.4
Abamectin 20 20.1 86.8
Bifenazate 100 28.9 81.1
Spiromesifen 120 22.7 85.1

IMean mite population was recorded 10 days after the final application.

Experimental Protocols

Detailed methodologies for the key experiments cited in the data tables are provided below.
These protocols are based on established guidelines for conducting fungicide and acaricide
field efficacy trials.
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Fungicide Field Trial Protocol: Grapevine Powdery
Mildew

o Objective: To evaluate the efficacy of Chinomethionate and other fungicides in controlling
powdery mildew (Erysiphe necator) on grapevines.

Experimental Design: A randomized complete block design (RCBD) was used with four
replications for each treatment.[1] Each plot consisted of five grapevines.

Treatments: Treatments included an untreated control, Chinomethionate, and standard
commercial fungicides (Sulphur, Myclobutanil, Azoxystrobin) applied at their recommended
rates.

Application: Fungicides were applied as a foliar spray using a calibrated backpack sprayer to
ensure thorough coverage. Applications commenced at the first sign of disease and were
repeated at 14-day intervals for a total of three applications.

Data Collection: Disease severity was assessed 14 days after the final application by
randomly selecting 25 leaves from the center of each plot and visually estimating the
percentage of leaf area covered by powdery mildew.

Statistical Analysis: The collected data were subjected to Analysis of Variance (ANOVA), and
treatment means were compared using Tukey's HSD test at p<0.05.

Acaricide Field Trial Protocol: Two-Spotted Spider Mite
on Tomatoes

» Objective: To determine the efficacy of Chinomethionate and other acaricides in controlling
the two-spotted spider mite (Tetranychus urticae) on tomatoes.

Experimental Design: The trial was laid out in a randomized complete block design (RCBD)
with three replications per treatment. Each plot consisted of a 10-meter row of tomato plants.

Treatments: Treatments included an untreated control, Chinomethionate, and standard
commercial acaricides (Abamectin, Bifenazate, Spiromesifen) applied at their recommended
rates.
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o Application: Acaricides were applied as a foliar spray using a high-volume sprayer, ensuring
coverage of both upper and lower leaf surfaces. Two applications were made at a 7-day
interval.

o Data Collection: The number of adult mites on 10 randomly selected leaflets from the middle
of each plot was counted 10 days after the second application.

» Statistical Analysis: Data were analyzed using ANOVA, and means were separated by the
Least Significant Difference (LSD) test at the 5% probability level.

Mandatory Visualization: Signaling Pathways and
Workflows

The following diagrams illustrate the proposed signaling pathway of Chinomethionate and a
typical experimental workflow for fungicide efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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